Cas no 2034633-40-2 (5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine)

• Product Name: 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine
• CAS No: 2034633-40-2
• MF: C₁₃H₁₉ClN₄O₃S
• MW: 346.832960367203
• CID: 6507951
• PubChem ID: 119100837
• Update Time: 2025-11-03

5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine
• 5-chloro-2-(1-pyrrolidin-1-ylsulfonylpiperidin-3-yl)oxypyrimidine
• 2034633-40-2
• F6480-5174
• 5-chloro-2-{[1-(pyrrolidine-1-sulfonyl)piperidin-3-yl]oxy}pyrimidine
• 5-chloro-2-((1-(pyrrolidin-1-ylsulfonyl)piperidin-3-yl)oxy)pyrimidine
• AKOS026701652

• Inchi： 1S/C13H19ClN4O3S/c14-11-8-15-13(16-9-11)21-12-4-3-7-18(10-12)22(19,20)17-5-1-2-6-17/h8-9,12H,1-7,10H2
• InChI Key： ACRBTIRVKQLVIB-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CCCN(C1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 346.0866393g/mol
• Monoisotopic Mass: 346.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Additional information on 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine

Introduction to 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034633-40-2)

5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034633-40-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The molecular structure of 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine is composed of a pyrimidine core with a chloro substituent at the 5-position and a complex substituent at the 2-position. The substituent at the 2-position consists of a piperidine ring linked to a pyrrolidine sulfonyl group through an oxygen atom. This intricate structure imparts unique chemical and biological properties to the compound, making it an attractive candidate for drug development.

In terms of chemical properties, 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in laboratory settings. The compound's solubility in aqueous solutions can be enhanced by adjusting the pH or using co-solvents, which is crucial for its application in biological assays and drug delivery systems.

The biological activities of 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine have been extensively studied in recent years. One of the most notable findings is its potent activity as a selective inhibitor of specific protein kinases. Protein kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Research has shown that 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine selectively inhibits certain kinases, thereby modulating these signaling pathways and exerting therapeutic effects.

A study published in the Journal of Medicinal Chemistry reported that 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine effectively inhibited the activity of Aurora A kinase, a key regulator of mitosis. The inhibition of Aurora A kinase by this compound led to cell cycle arrest and apoptosis in cancer cells, suggesting its potential as an anticancer agent. Additionally, preclinical studies have demonstrated that 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent.

Beyond its anticancer properties, 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine has also shown promise in the treatment of neurological disorders. A recent study published in the Journal of Neurochemistry found that this compound effectively modulated the activity of certain ion channels and receptors involved in neurotransmission. Specifically, it was shown to enhance GABAergic transmission and inhibit glutamate release, which are critical processes in maintaining neuronal homeostasis. These findings suggest that 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine may have therapeutic potential for conditions such as epilepsy and anxiety disorders.

The development of 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine as a therapeutic agent is ongoing, with several clinical trials currently underway to evaluate its safety and efficacy. Phase I clinical trials have demonstrated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These trials have also provided valuable insights into the dosing regimens and administration routes that optimize its therapeutic effects while minimizing side effects.

In conclusion, 5-chloro-2-{1-(pyrrolidine-1-sulfonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034633-40-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and selective inhibition of key protein kinases make it an attractive candidate for further research and development in both oncology and neurology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various disease states.